Methyl 5-iodo-6-methoxypyridine-3-carboxylate

Specification

• CAS No.: 1242268-18-3
• Molecular Formula: C8H8INO3
• Molecular Weight: 293.06 g/mol
• IUPAC Name: methyl 5-iodo-6-methoxypyridine-3-carboxylate
• Standard InChI: InChI=1S/C8H8INO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3
• Standard InChI Key: MOOWIXHPPDSUFQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=N1)C(=O)OC)I
• Canonical SMILES: COC1=C(C=C(C=N1)C(=O)OC)I

Introduction

Chemical Identity and Structural Characteristics

Methyl 5-iodo-6-methoxypyridine-3-carboxylate is derived from pyridine and features an iodine atom at the 5-position and a methoxy group at the 6-position of the picolinate structure. This particular arrangement of functional groups contributes to its unique chemical properties and potential applications in various fields.

Physical and Chemical Properties

The compound possesses distinct physical and chemical properties that are summarized in the following table:

Property	Value
CAS Number	1242268-18-3
Molecular Formula	C8H8INO3
Molecular Weight	293.06 g/mol
IUPAC Name	methyl 5-iodo-6-methoxypyridine-3-carboxylate
Alternative Names	Methyl 5-iodo-6-methoxynicotinate
Physical Form	Solid
Melting Point	113 - 115°C
Standard InChI	InChI=1S/C8H8INO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3
Standard InChIKey	MOOWIXHPPDSUFQ-UHFFFAOYSA-N

The compound's structure features a pyridine ring with three key modifications: an iodine atom, a methoxy group, and a methyl carboxylate group, creating a versatile chemical scaffold.

Biological Activities and Applications

Comparison with Structurally Similar Compounds

Comparing methyl 5-iodo-6-methoxypyridine-3-carboxylate with structurally related compounds provides insights into the importance of substitution patterns on pyridine rings and their potential applications.

Supplier	Catalog Number	Purity	Package Size	Additional Information
Matrix Scientific	056432	>95%	500mg, 1g, 5g	Prices range from $252-$1052
Apollo Scientific	OR303755	Not specified	500mg, 1g	Prices range from $270-$363
Key Organics/BIONET	KEY298198539	95%	Various	Includes safety documentation
VulcanChem	VC15897173	Research grade	Not specified	For research use only

These commercial sources provide researchers with access to high-purity material for various research applications, enabling studies into its potential biological activities and synthetic utility.

Future Research Directions

Based on the current understanding of methyl 5-iodo-6-methoxypyridine-3-carboxylate and related compounds, several promising research directions emerge:

• Expanded Immunological Studies: Further investigation into the compound's potential role in T cell activation and proliferation, building upon existing patent references.

• Synthetic Methodology Development: Creation of more efficient, scalable, and environmentally friendly synthesis routes to produce this compound with higher yields and purity.

• Structure-Activity Relationship Studies: Systematic modification of the compound's structure to determine which features are essential for biological activity, potentially leading to more potent derivatives.

• Cross-Coupling Applications: Exploration of the compound's utility in various cross-coupling reactions to generate libraries of bioactive molecules for drug discovery programs.

• Mechanism of Action Elucidation: Detailed studies to determine the precise biological targets and pathways affected by this compound and its derivatives.